5-(4-Cbz-Aminopheny)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: benzyl N-[4-[3-hydroxy-5-(trifluoromethoxy)phenyl]phenyl]carbamate
• InChI: InChI=1S/C21H16F3NO4/c22-21(23,24)29-19-11-16(10-18(26)12-19)15-6-8-17(9-7-15)25-20(27)28-13-14-4-2-1-3-5-14/h1-12,26H,13H2,(H,25,27)
• InChI Key: HSYCLTPOMXABKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CC(=C3)OC(F)(F)F)O
• Molecular Formula: C21H16F3NO4
• Molecular Weight: 403.3 g/mol

Description

5-(4-Cbz-Aminopheny)-3-trifluoromethoxyphenol, 95% (5-4-CBZ-AP-3-TFMP) is an organic compound with a wide range of applications in scientific research. It is a versatile compound used for various purposes in the lab, including synthesis, biochemical and physiological studies, and drug screening. In

Mechanism of Action

The mechanism of action of 5-4-CBZ-AP-3-TFMP is not fully understood. However, it is believed to interact with proteins and other compounds in the body by forming hydrogen bonds with them. This interaction allows the compound to alter the structure and function of the proteins, resulting in a change in the biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-4-CBZ-AP-3-TFMP are not fully understood. However, it is believed to have an inhibitory effect on enzymes involved in the synthesis of fatty acids, which can lead to a decrease in the production of certain hormones and neurotransmitters. It is also believed to affect the metabolism of carbohydrates, proteins, and lipids.

Advantages and Limitations for Lab Experiments

The use of 5-4-CBZ-AP-3-TFMP in lab experiments has several advantages and limitations. One advantage is that it is a relatively inexpensive and readily available compound. It is also easy to synthesize and can be used in a variety of experiments. However, it is not very stable and can easily evaporate if not stored properly. Additionally, its effects on biochemical and physiological processes are not fully understood, so it is important to exercise caution when using it in experiments.

Future Directions

There are several potential future directions for 5-4-CBZ-AP-3-TFMP. It could be used in the development of new drugs and therapies, such as those targeting metabolic disorders. It could also be used to study the effects of environmental pollutants on biochemical and physiological processes. Additionally, it could be used in the synthesis of new compounds with potential therapeutic uses. Finally, it could be used in the development of new analytical techniques for the detection and quantification of compounds in biological samples.

Synthesis Methods

5-4-CBZ-AP-3-TFMP can be synthesized in several ways. One method involves the reaction of 4-chlorobenzaldehyde and 3-trifluoromethoxyphenol in the presence of sodium hydroxide and acetic acid. The reaction occurs in the presence of a catalyst such as piperidine or sodium hydroxide, and the product forms in a few hours. The reaction is typically performed in a sealed glass tube to prevent the product from evaporating.

Scientific Research Applications

5-4-CBZ-AP-3-TFMP is used in scientific research for a variety of purposes. It is used in the synthesis of other compounds, such as 5-fluoro-2-methyl-4-thiazolecarboxylic acid and 5-methyl-4-thiazolecarboxylic acid. It is also used in drug screening and biochemical and physiological studies.